Cas no 111138-65-9 (2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)-)

2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)- structure
111138-65-9 structure
Product Name:2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)-
CAS No:111138-65-9
MF:C7H11NO4
MW:173.166542291641
CID:129128
PubChem ID:25128436
Update Time:2025-04-18

2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedicarboxylicacid, 2-methyl ester, (2S,5S)-
    • 2,5-Pyrrolidinedicarboxylicacid,monomethylester,(2S-trans)-(9CI)
    • (2S,5S)-5-(Methoxycarbonyl)pyrrolidine-2-carboxylicacid
    • 111138-65-9
    • (2S,5S)-5-methoxycarbonylpyrrolidine-2-carboxylic acid
    • (2S,5S)-5-(Methoxycarbonyl)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C7H11NO4/c1-12-7(11)5-3-2-4(8-5)6(9)10/h4-5,8H,2-3H2,1H3,(H,9,10)/t4-,5-/m0/s1
    • InChI Key: VLTGOVIQPFKCQR-WHFBIAKZSA-N
    • SMILES: O(C)C([C@@H]1CC[C@@H](C(=O)O)N1)=O

Computed Properties

  • Exact Mass: 173.069
  • Monoisotopic Mass: 173.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: -2.4
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